Cas no 114232-59-6 (1-Butene,2-(ethylthio)-3-methyl-)

• Product Name: 1-Butene,2-(ethylthio)-3-methyl-
• CAS No: 114232-59-6
• MF: C₇H₁₄S
• MW: 130.251060962677
• CID: 172664
• PubChem ID: 145504
• Update Time: 2025-04-19

1-Butene,2-(ethylthio)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butene,2-(ethylthio)-3-methyl-
• 2-(Ethylthio)-3-methyl-1-butene
• 2-ethylsulfanyl-3-methyl-but-1-ene
• 2-ethylsulfanyl-3-methylbut-1-ene
• DTXSID70150682
• 114232-59-6

• Inchi： 1S/C7H14S/c1-5-8-7(4)6(2)3/h6H,4-5H2,1-3H3
• InChI Key： PWOZNERNVFOHSN-UHFFFAOYSA-N
• SMILES： S(CC)C(=C)C(C)C

Computed Properties

• Exact Mass: 130.08172
• Monoisotopic Mass: 130.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.849
• Boiling Point: 165.4°Cat760mmHg
• Flash Point: 44.1°C
• Refractive Index: 1.46
• PSA: 0